Cas no 339112-79-7 (2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole)
2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole
- 2-(6-chloropyridin-3-yl)-1-[(4-methylphenyl)methyl]-1H-1,3-benzodiazole
- 2-(6-chloropyridin-3-yl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole
- 2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole
-
- Inchi: 1S/C20H16ClN3/c1-14-6-8-15(9-7-14)13-24-18-5-3-2-4-17(18)23-20(24)16-10-11-19(21)22-12-16/h2-12H,13H2,1H3
- InChI Key: BLGYAYRHUBFXFJ-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C1=NC2C=CC=CC=2N1CC1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 410
- XLogP3: 5
- Topological Polar Surface Area: 30.7
2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615466-1mg |
2-(6-Chloropyridin-3-yl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole |
339112-79-7 | 98% | 1mg |
¥546.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615466-2mg |
2-(6-Chloropyridin-3-yl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole |
339112-79-7 | 98% | 2mg |
¥495.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615466-5mg |
2-(6-Chloropyridin-3-yl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole |
339112-79-7 | 98% | 5mg |
¥627.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615466-10mg |
2-(6-Chloropyridin-3-yl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole |
339112-79-7 | 98% | 10mg |
¥747.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615466-20mg |
2-(6-Chloropyridin-3-yl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole |
339112-79-7 | 98% | 20mg |
¥1125.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615466-25mg |
2-(6-Chloropyridin-3-yl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole |
339112-79-7 | 98% | 25mg |
¥1237.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615466-50mg |
2-(6-Chloropyridin-3-yl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole |
339112-79-7 | 98% | 50mg |
¥1543.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615466-100mg |
2-(6-Chloropyridin-3-yl)-1-(4-methylbenzyl)-1H-benzo[d]imidazole |
339112-79-7 | 98% | 100mg |
¥1764.00 | 2024-05-18 |
2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole
Comprehensive Analysis of 2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole (CAS No. 339112-79-7)
The compound 2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole (CAS No. 339112-79-7) is a structurally unique benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a chloropyridine moiety with a methylbenzyl-substituted benzimidazole, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications due to its heterocyclic properties, which are pivotal in drug design and crop protection formulations.
In recent years, the demand for benzimidazole-based compounds has surged, driven by their efficacy in targeting enzymes and receptors. The 6-chloro-3-pyridinyl group in this compound enhances its binding affinity, a feature highly sought after in kinase inhibitor development. This aligns with current trends in precision medicine, where tailored molecular structures are critical for treating complex diseases. Additionally, its 4-methylbenzyl side chain improves lipid solubility, a property often optimized in CNS drug candidates to enhance blood-brain barrier permeability.
From an agrochemical perspective, 339112-79-7 exhibits potential as a scaffold for neonicotinoid alternatives, addressing growing concerns about pollinator safety. Its chloronicotinyl resemblance offers insecticidal activity while potentially mitigating environmental risks—a hot topic in sustainable agriculture discussions. Analytical studies highlight its stability under physiological pH conditions, making it a candidate for slow-release formulations, another trending focus in crop science.
Synthetic routes to 2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole often involve Pd-catalyzed cross-coupling reactions, reflecting advancements in green chemistry. Researchers frequently search for solvent-free synthesis methods or microwave-assisted protocols to improve yield—an area where this compound’s modular structure offers flexibility. Patent literature suggests its utility in photostabilizers and electronic materials, expanding its relevance beyond life sciences.
Quality control of CAS 339112-79-7 typically employs HPLC-UV and LC-MS techniques, with particular attention to regioisomeric purity—a common query among analytical chemists. The compound’s chromatographic behavior is well-documented, aiding in method development for related benzimidazole analogs. Thermal analysis (DSC/TGA) reveals its decomposition profile, crucial for formulation scientists designing temperature-sensitive products.
Emerging applications include its use as a fluorescent probe in biochemical assays, capitalizing on the benzimidazole core’s luminescent properties. This intersects with the booming diagnostics market, where researchers seek small-molecule sensors for real-time monitoring. Computational studies predict favorable ADMET properties for derivatives, a frequent focus in AI-driven drug discovery platforms.
Regulatory assessments confirm that 2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole complies with major REACH and ICH guidelines for research chemicals. Its ecotoxicological profile is under evaluation, reflecting the industry’s shift toward benign-by-design compounds. Storage recommendations emphasize protection from UV degradation, a detail often overlooked in technical datasheets.
The compound’s crystallographic data has been resolved, revealing π-stacking interactions that inform cocrystal engineering strategies—an area gaining traction in pharmaceutical solids research. Its polymorphic forms are documented in Cambridge Structural Database entries, aiding in patent landscaping exercises.
In conclusion, 339112-79-7 represents a multifaceted chemical entity bridging medicinal chemistry, material science, and agrochemical innovation. Its structural features address contemporary challenges in targeted therapy and environmental compatibility, ensuring sustained academic and industrial interest. Future research directions may explore its bioconjugation potential or nanocarrier functionalization, aligning with cutting-edge theranostic applications.
339112-79-7 (2-(6-Chloro-3-pyridinyl)-1-(4-methylbenzyl)-1H-1,3-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)